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For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive information on the procurement and application of

certified Europium-152 (Eu-152) reference standards. Eu-152 is a long-lived radionuclide (half-

life of approximately 13.5 years) that is an indispensable tool for the calibration of gamma-ray

spectrometers, which are critical instruments in nuclear medicine, radiopharmaceutical

development, and environmental monitoring.[1] Its complex gamma-ray spectrum, with

multiple, well-characterized photopeaks over a wide energy range (from 121 keV to 1408 keV),

makes it an ideal standard for both energy and efficiency calibrations.

Procuring Certified Eu-152 Reference Standards:
Key Considerations
The procurement of a certified Eu-152 reference standard is a critical first step in ensuring the

accuracy and reliability of gamma spectrometry measurements. The certification provides

traceability to national and international standards, guaranteeing the stated activity and

emission probabilities of the radionuclide.

Key factors to consider when selecting a supplier and a specific standard include:

Certification and Traceability: The standard must be certified by a national metrology institute

(NMI) such as the National Institute of Standards and Technology (NIST) in the United
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States, or by a commercial supplier that can demonstrate traceability to an NMI. This

ensures the activity of the standard is known with a low uncertainty.

Physical Form: Eu-152 standards are available in various physical forms to suit different

measurement geometries. Common forms include liquid solutions, point sources, and disk

sources.[2][3] Liquid standards offer flexibility for preparing custom geometries, while solid

sources are convenient for routine calibrations.

Activity: The activity of the standard should be appropriate for the detector system and the

intended application. High-activity sources can lead to dead-time issues and pulse pile-up,

while low-activity sources may require excessively long counting times.

Uncertainty: The certificate of analysis will specify the uncertainty in the activity of the

standard. A lower uncertainty will lead to a more accurate detector calibration.

Radionuclidic Purity: The certificate should also detail the presence of any radionuclidic

impurities. While some impurities like Europium-154 are common, their levels should be low

and well-characterized.[4][5][6][7]

Reputable Suppliers of Certified Eu-152 Reference
Standards
Both national metrology institutes and accredited commercial laboratories supply certified Eu-

152 reference standards.

National Institute of Standards and Technology (NIST): NIST provides Standard Reference

Materials (SRMs) for Eu-152 in liquid solution form (SRM 4370d).[8] These standards have a

low uncertainty and are directly traceable to the primary national standard.

Commercial Suppliers: Several commercial suppliers offer a wider variety of physical forms

and activities. When selecting a commercial supplier, it is crucial to verify their accreditation

(e.g., to ISO/IEC 17025) and the traceability of their standards. Some well-known

commercial suppliers include:

RadQual

Direct Scientific
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International Isotopes

ISO-RAD

RITVERC JSC

The following table summarizes a selection of commercially available certified Eu-152

reference standards.
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Supplier
Product
Name/ID

Physical
Form

Available
Activities

Calibration
Uncertainty

Traceability

NIST SRM 4370d

Liquid

Solution (in

flame-sealed

ampoule)

~18.70 kBq/g

± 0.22 kBq/g

(Expanded

Uncertainty,

k=2)

NIST

RadQual
Eu-152 Rod

Source
Rod Source

Varies (e.g.,

0.5 µCi)

Typically ±

3% - 5% at

95%

confidence

level

NIST

Traceable

Direct

Scientific
E152S

Solid Disk

(Plexiglas)

0.1 µCi, 0.5

µCi, 1 µCi

± 20%

(uncalibrated)

, lower with

optional

calibration

Varies

International

Isotopes, Inc.

Europium-

152 (Eu-152)

Varies

(custom

specs

available)

Varies (mCi,

MBq)

Contact for

details
Varies

ISO-RAD
Europium-

152 (Eu-152)

Sealed

Stainless

Steel or

Titanium

Capsule

0.1 - 5 MBq
-10% to

+20%
Varies

RITVERC

JSC

152Eu

Gamma

Radiation

Sources

Sealed

Stainless

Steel or

Titanium

Capsule

0.1 - 5 MBq
-10% to

+20%
Varies
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Experimental Protocols for Gamma Spectrometer
Calibration using Eu-152
A properly calibrated gamma-ray spectrometer is essential for the accurate identification and

quantification of radionuclides. The calibration process typically involves two main steps:

energy calibration and efficiency calibration.

Energy Calibration
Energy calibration establishes a relationship between the channel number of the multichannel

analyzer (MCA) and the corresponding gamma-ray energy.

Methodology:

Source Placement: Place the certified Eu-152 point source at a reproducible distance from

the detector. For High-Purity Germanium (HPGe) detectors, this is typically on the central

axis of the detector endcap.

Data Acquisition: Acquire a gamma-ray spectrum for a sufficient time to obtain well-defined

photopeaks with good statistics (low statistical uncertainty).

Peak Identification: Identify the prominent photopeaks in the spectrum corresponding to the

known gamma-ray emissions of Eu-152 (e.g., 121.8 keV, 244.7 keV, 344.3 keV, 778.9 keV,

964.1 keV, 1112.1 keV, and 1408.0 keV).

Centroid Determination: Determine the precise channel number for the centroid of each

identified photopeak.

Calibration Curve: Plot the known gamma-ray energies of the Eu-152 photopeaks against

their corresponding channel numbers. Perform a linear or polynomial fit to the data to

generate the energy calibration function. This function can then be used to determine the

energy of unknown gamma rays.[9]

Efficiency Calibration
Efficiency calibration determines the detector's response as a function of gamma-ray energy.

The full-energy peak efficiency is the probability that a gamma ray of a specific energy emitted
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from the source will be fully absorbed in the detector and registered in the corresponding

photopeak.

Methodology:

Source Placement: Use the same geometry as for the energy calibration. It is critical that the

calibration geometry is identical to the geometry that will be used for sample measurements.

Data Acquisition: Acquire a gamma-ray spectrum for a time sufficient to achieve a low

statistical uncertainty in the net peak areas of the calibration photopeaks.

Net Peak Area Determination: For each prominent Eu-152 photopeak, determine the net

peak area by subtracting the background continuum from the gross counts in the peak.

Efficiency Calculation: Calculate the full-energy peak efficiency (ε) for each photopeak using

the following equation:

ε = N / (A * Iγ * t)

where:

N = Net peak area (counts)

A = Activity of the Eu-152 standard at the time of measurement (Bq), corrected for

radioactive decay from the reference date on the certificate.

Iγ = Gamma-ray emission probability (intensity) for the specific energy, as stated on the

certificate of analysis.

t = Acquisition live time (seconds).

Efficiency Curve: Plot the calculated efficiencies against the corresponding gamma-ray

energies. Fit the data with a suitable function (e.g., a polynomial or a more complex function

that accounts for the physical processes of photon interaction) to generate the efficiency

calibration curve. This curve can then be used to determine the activity of unknown

radionuclides in a sample with the same geometry.
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Visualizing the Process
The following diagrams illustrate the key workflows in procuring and utilizing certified Eu-152

reference standards.
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Caption: A logical workflow for the procurement of a certified Europium-152 reference

standard.

Gamma Spectrometer Calibration with Eu-152

Energy Calibration Efficiency Calibration

Setup

Acquire Spectrum

Place Eu-152 Source

Energy Calibration Efficiency Calibration

Identify Peaks Determine Net Peak Areas

Calibrated System

Determine Centroids

Generate E-Cal Curve

Calculate Efficiencies

Generate Eff-Cal Curve

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1220608?utm_src=pdf-body
https://www.benchchem.com/product/b1220608?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Experimental workflow for energy and efficiency calibration of a gamma spectrometer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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